Cas no 2980-86-1 (1-isocyano-2,3-dimethylbenzene)

• Product Name: 1-isocyano-2,3-dimethylbenzene
• CAS No: 2980-86-1
• MF: C₉H₉N
• MW: 131.174462080002
• CID: 240603
• PubChem ID: 2758614
• Update Time: 2025-04-19

1-isocyano-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-2,3-dimethyl-
• 2,3-Xylylisocyanide (7CI,8CI)
• 1-isocyano-2,3-dimethylbenzene
• xylyl isocyanide
• BENZENE, 1-ISOCYANO-2,3-DIMETHYL- (9CI)
• DTXSID501305997
• SCHEMBL985928
• 2980-86-1
• AKOS006277760
• EN300-1176876
• 1-isocyano-2, 3-dimethylbenzene

• Inchi： 1S/C9H9N/c1-7-5-4-6-9(10-3)8(7)2/h4-6H,1-2H3
• InChI Key： FALDXOCRXXUAHJ-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 131.07357
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes